(4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol

• Molecular Formula: C5H7BrN2S
• Molecular Weight: 207.09 g/mol
• IUPAC Name: (4-bromo-2-methylpyrazol-3-yl)methanethiol
• InChI: InChI=1S/C5H7BrN2S/c1-8-5(3-9)4(6)2-7-8/h2,9H,3H2,1H3
• InChI Key: MUTHOGPFAFCNTQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Br)CS

Description

“(4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol” is a brominated pyrazole derivative featuring a methanethiol (-CH₂SH) substituent. The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms at positions 1 and 2, with a bromine atom at position 4 and a methyl group at position 1.

The bromine atom likely enhances electrophilic substitution reactivity, while the methyl group provides steric stabilization. The thiol group’s nucleophilicity and propensity for oxidation (e.g., forming disulfides) differentiate it from sulfonamide- or carbonyl-substituted pyrazoles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include the use of bromine or N-bromosuccinimide (NBS) as the brominating agent, and the reaction is carried out in an appropriate solvent such as dichloromethane or acetonitrile .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines or thiols.

Oxidation Reactions: The methanethiol group can be oxidized to form sulfoxides or sulfones.

Reduction Reactions: The compound can undergo reduction reactions, particularly at the bromine site.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and other nucleophiles.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used under mild conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products Formed

Substitution Reactions: Products include various substituted pyrazoles depending on the nucleophile used.

Oxidation Reactions: Products include sulfoxides and sulfones.

Reduction Reactions: Products include reduced pyrazole derivatives.

Scientific Research Applications

Scientific Research Applications of (4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol

(4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol is a chemical compound belonging to the pyrazole class, which are five-membered heterocyclic compounds featuring two nitrogen atoms at positions 1 and 2. This particular compound is characterized by a bromine atom at position 4, a methyl group at position 1, and a methanethiol group at position 5 of the pyrazole ring. It is used in various scientific research applications due to its unique chemical properties.

Chemical Properties and Reactions

(4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol has a molecular formula of $C_5H_7BrN_2S$ and a molecular weight of 207.09 g/mol. The presence of the bromine atom and the methanethiol group on the pyrazole ring allows for various chemical reactions. These reactions include:

• Substitution Reactions: The bromine atom can be substituted with nucleophiles like amines or thiols.
• Oxidation Reactions: The methanethiol group can be oxidized to form sulfoxides or sulfones.
• Reduction Reactions: The compound can undergo reduction, particularly at the bromine site.

Common reagents for these reactions include amines, thiols, hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), lithium aluminum hydride (LiAlH4), and sodium borohydride (NaBH4). The products formed vary depending on the reaction type and reagents used, including substituted pyrazoles, sulfoxides, sulfones, and reduced pyrazole derivatives.

Applications in Scientific Research

(4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol serves as a building block in synthesizing complex heterocyclic compounds. It is also investigated for its potential biological activities, such as antimicrobial and anticancer properties. The compound is explored for potential use in drug development, particularly as a scaffold for designing new therapeutic agents. Additionally, it is utilized in synthesizing pharmaceutical intermediates and fine chemicals.

Biological Activities

The biological activity of (4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol is attributed to its interaction with specific molecular targets within biological systems. For example, it may inhibit enzymes like acetylcholinesterase, which affects neurotransmission and can lead to neurotoxic effects. It can also interact with reactive oxygen species (ROS), influencing oxidative stress-related pathways, which affects cellular health and function.

Anticancer Properties

Pyrazole derivatives exhibit anticancer activities. Research indicates that compounds similar to (4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol can inhibit the proliferation of cancer cell lines, including breast cancer (MDA-MB-231) and liver cancer (HepG2) cells.

Cancer Type	Cell Line	Activity
Breast Cancer	MDA-MB-231	Inhibition of cell proliferation
Liver Cancer	HepG2	Antitumor activity
Lung Cancer	A549	Cytotoxic effects

Role in Pyrazolo[3,4-c]pyrazoles Design

Mechanism of Action

The mechanism of action of (4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol is not fully understood. it is believed to interact with specific molecular targets and pathways, depending on its application. For example, in biological systems, it may inhibit certain enzymes or interact with cellular receptors, leading to its observed biological effects .

Comparison with Similar Compounds

Table 1: Key Structural Features and Properties

Compound Name	Substituents (Pyrazole Positions)	Functional Group Reactivity	Melting Point (°C)	Key Applications/Studies
(4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol	4-Br, 1-CH₃, 5-CH₂SH	Nucleophilic thiol, Br as leaving group	Not reported	Potential ligand or synthon
Compound 17	4-Br, 3-(4-Cl-phenyl), 5-indole, 1-sulfonamide	Sulfonamide (polar), Br for substitution	129–130	Anticancer/antibacterial agents
Compound 18	4-Br, 3-(4-OCH₃-phenyl), 5-indole, 1-sulfonamide	Methoxy (electron-donating), sulfonamide	160–161	Enzyme inhibition studies
Methanethiol (CH₃SH)	N/A	Volatile sulfur compound	-123	Microbial sulfur cycling

Key Observations :

• Thiol vs. Sulfonamide : The thiol group in the target compound offers higher nucleophilicity compared to sulfonamides in 17 and 18 , enabling disulfide bond formation or metal coordination. Sulfonamides, however, enhance solubility and hydrogen-bonding capacity, critical for protein interactions .
• Bromine’s Role : Bromine in all compounds facilitates cross-coupling reactions (e.g., Suzuki-Miyaura) for further functionalization.

Reactivity and Stability

• Thiol Oxidation : The methanethiol group is prone to oxidation, forming disulfides (e.g., [(4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol]₂), unlike sulfonamides or methoxy groups, which are oxidation-resistant .
• Thermal Stability : Sulfonamide-containing pyrazoles (17 , 18 ) exhibit higher melting points (129–161°C) due to polar interactions, whereas the thiol analog’s melting point is unreported but likely lower due to weaker intermolecular forces .

Notes

Synthetic Challenges : The thiol group’s sensitivity to oxidation necessitates inert atmospheres or stabilizing agents during synthesis.

Applications: Potential uses include: Pharmaceuticals: As a cysteine protease inhibitor or metal chelator. Agrochemicals: Thiol-mediated release of bioactive agents.

Stability Data : Experimental studies on the compound’s shelf life and oxidative stability are critical for industrial applications.

Biological Activity

(4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound is categorized as a pyrazole derivative, characterized by the following structural features:

• Molecular Formula : C$_5$H$_7$BrN$_2$S
• Molecular Weight : 207.09 g/mol
• IUPAC Name : (4-bromo-1-methyl-1H-pyrazol-5-yl)methanethiol

This structure allows for various chemical reactions, including substitution, oxidation, and reduction, which are crucial for its biological activity.

The biological activity of (4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol is primarily attributed to its interaction with specific molecular targets within biological systems. Notably:

• Enzyme Inhibition : The compound may inhibit enzymes such as acetylcholinesterase, impacting neurotransmission and potentially leading to neurotoxic effects.
• Oxidative Stress Modulation : It interacts with reactive oxygen species (ROS), influencing oxidative stress-related pathways, which can affect cellular health and function .

Anticancer Properties

Recent studies indicate that pyrazole derivatives exhibit promising anticancer activities. For instance:

• In Vitro Studies : Research has shown that compounds similar to (4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol can inhibit the proliferation of various cancer cell lines, including breast cancer (MDA-MB-231) and liver cancer (HepG2) cells .

Cancer Type	Cell Line	Activity
Breast Cancer	MDA-MB-231	Inhibition of cell proliferation
Liver Cancer	HepG2	Antitumor activity
Lung Cancer	A549	Cytotoxic effects

Antimicrobial Activity

The compound has also been explored for its antimicrobial properties. Pyrazole derivatives have shown effectiveness against various bacterial strains, suggesting potential applications in treating infections .

Case Studies

• Synthesis and Evaluation of Pyrazole Derivatives :
  • A study synthesized several pyrazole derivatives, including (4-Bromo-1-methyl-1H-pyrazol-5-yl)methanethiol, and evaluated their anticancer activities. The results indicated significant cytotoxicity against multiple cancer cell lines, highlighting the compound's potential as a therapeutic agent .
• Structure–Activity Relationship Studies :
  • Research focused on the structure–activity relationships of pyrazole derivatives demonstrated that modifications in the pyrazole ring could enhance biological activity. This emphasizes the importance of functional group positioning in optimizing therapeutic effects .